Methyl({[2-(morpholin-4-yl)phenyl]methyl})amine hydrochloride

Specification

• CAS No.: 1311313-57-1
• Molecular Formula: C12H19ClN2O
• Molecular Weight: 242.74 g/mol
• IUPAC Name: N-methyl-1-(2-morpholin-4-ylphenyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C12H18N2O.ClH/c1-13-10-11-4-2-3-5-12(11)14-6-8-15-9-7-14;/h2-5,13H,6-10H2,1H3;1H
• Standard InChI Key: YQLHVQLUQZXLBN-UHFFFAOYSA-N
• SMILES: CNCC1=CC=CC=C1N2CCOCC2.Cl
• Canonical SMILES: CNCC1=CC=CC=C1N2CCOCC2.Cl

Introduction

Chemical Identity and Structural Characteristics

Methyl({[2-(morpholin-4-yl)phenyl]methyl})amine hydrochloride is identified by the CAS number 1311313-57-1 and possesses the molecular formula C12H19ClN2O with a molecular weight of 242.74 g/mol. The compound is also known by several alternative names including N-methyl-1-(2-morpholin-4-ylphenyl)methanamine hydrochloride. Its structural configuration features a morpholine ring attached to a phenyl group, which is further connected to a methylamine functionality. The hydrochloride salt formation significantly enhances its water solubility, making it suitable for various research applications.

The compound's parent structure (without the hydrochloride) has the molecular formula C12H18N2O and a molecular weight of 206.28 g/mol. The compound exists as a stable solid under standard laboratory conditions and exhibits characteristic physicochemical properties that make it valuable for research purposes.

Structural Representation

The molecular structure consists of several key components:

• A central phenyl ring

• A morpholine ring attached at the ortho position of the phenyl ring

• A methylamino methyl group also connected to the phenyl ring

• A hydrochloride counter-ion

This structural arrangement provides the compound with distinct chemical reactivity patterns and potential binding properties that may be exploited in various applications.

Physical and Chemical Properties

The physical and chemical properties of Methyl({[2-(morpholin-4-yl)phenyl]methyl})amine hydrochloride determine its behavior in different environments and its suitability for various applications. Comprehensive understanding of these properties is essential for researchers working with this compound.

Key Physical Properties

The compound exhibits several important physical properties that characterize its behavior and interactions:

Property	Value
Molecular Weight	242.74 g/mol
LogP	1.42
Heavy Atoms Count	16
Rotatable Bond Count	3
Number of Rings	2
Carbon Bond Saturation (Fsp3)	0.5
Polar Surface Area	25 Ų
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	1

These physical properties contribute to the compound's solubility profile, membrane permeability, and potential biological activities. The moderate LogP value of 1.42 indicates a balance between hydrophilicity and lipophilicity, which may influence its absorption and distribution characteristics in biological systems.

Spectroscopic Characteristics

While detailed spectroscopic data was limited in the available sources, the compound's spectroscopic characteristics can be inferred from its structural features. The aromatic ring system would typically show characteristic signals in NMR spectroscopy, while the morpholine and amine functionalities would contribute distinct patterns in IR spectroscopy.

The parent compound (non-hydrochloride form) has been characterized through various analytical methods, providing insights into the structural confirmation and purity assessment protocols applicable to this compound.

Synthesis and Preparation

• Nucleophilic substitution reactions

• Reductive amination processes

• Cross-coupling reactions to form the key carbon-nitrogen bonds

The hydrochloride salt is typically formed by treating the free base with hydrochloric acid under controlled conditions to enhance stability and solubility. The synthetic route would likely involve careful control of reaction conditions to ensure high yield and purity of the final product.

Classification Category	Status
Acute Toxicity, Oral (Category 4)	Applicable (100%)
Skin Irritation (Category 2)	Applicable (100%)
Eye Irritation (Category 2A)	Applicable (100%)
Specific Target Organ Toxicity - Single Exposure (Category 3)	Applicable (100%)

The compound carries the signal word "Warning" and is associated with the following hazard statements:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary Measures

Based on its hazard profile, the following precautionary statements apply to the handling of this compound:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

These safety guidelines should be strictly adhered to when working with this compound to minimize potential health risks.

Supplier	Pack Sizes	Price Range (USD)	Purity
Enamine US	100 mg - 5 g	$89 - $991	95%
SIA Enamine	100 mg - 500 mg	$89 - $241	95%
A2B Chem	50 mg - 2.5 g	$189 - $1,421	95%
CymitQuimica	100 mg - 2.5 g	€296 - €1,658	Not specified

This commercial availability facilitates research activities involving this compound, providing options for different scale requirements and budgetary constraints.

Related Compounds and Research Context

Methyl({[2-(morpholin-4-yl)phenyl]methyl})amine hydrochloride belongs to a broader class of molecules containing morpholine and amine functionalities. These structural features are found in compounds of significant pharmaceutical interest.

Structural Analogues

Several structurally related compounds have been identified and studied:

• Methyl-(2-morpholin-4-yl-benzyl)-amine (the free base form, CAS: 871217-44-6)

• N-methyl-4-(4-morpholinyl)benzylamine (with para substitution instead of ortho)

• Methyl-(2-morpholin-4-yl-1-phenyl-ethyl)-amine (with an additional carbon in the linker)

These analogues share similar structural motifs but may exhibit different physicochemical and biological properties due to subtle structural differences.